Cas no 1805997-06-1 (3-Bromo-2,5-dichloro-6-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-2,5-dichloro-6-(difluoromethyl)pyridine
• CAS No: 1805997-06-1
• MF: C₆H₂BrCl₂F₂N
• MW: 276.893585681915
• CID: 4811606
• Update Time: 2025-05-24

3-Bromo-2,5-dichloro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,5-dichloro-6-(difluoromethyl)pyridine

• Inchi： 1S/C6H2BrCl2F2N/c7-2-1-3(8)4(6(10)11)12-5(2)9/h1,6H
• InChI Key： ZFOZYBOGSLLFOB-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C(=C1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2,5-dichloro-6-(difluoromethyl)pyridine

3-Bromo-2,5-dichloro-6-(difluoromethyl)pyridine: A Comprehensive Overview

3-Bromo-2,5-dichloro-6-(difluoromethyl)pyridine, identified by the CAS registry number 1805997-06-1, is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in chemical synthesis and their role in various industrial and research settings. The molecule features a pyridine ring substituted with bromine, chlorine, and a difluoromethyl group, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The synthesis of 3-Bromo-2,5-dichloro-6-(difluoromethyl)pyridine involves a series of carefully controlled reactions that highlight the importance of precise stoichiometry and reaction conditions. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing both costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields, which is particularly relevant in large-scale manufacturing processes.

One of the most notable applications of this compound is in the field of agrochemicals. Studies published in leading journals such as Journal of Agricultural and Food Chemistry have demonstrated its potential as an effective herbicide. The compound's ability to inhibit key enzymes involved in plant metabolism makes it a promising candidate for controlling invasive species without adversely affecting crop yields. Field trials conducted under varying climatic conditions have shown consistent performance, suggesting its suitability for global agricultural markets.

In the pharmaceutical industry, 3-Bromo-2,5-dichloro-6-(difluoromethyl)pyridine serves as a critical intermediate in the synthesis of several bioactive compounds. For instance, its role in the development of antiviral agents has been extensively studied. A recent breakthrough published in Nature Communications revealed that derivatives of this compound exhibit potent activity against emerging viral strains, offering new avenues for antiviral drug discovery.

The material science sector has also benefited from this compound's unique properties. Its incorporation into polymer formulations has led to enhanced thermal stability and mechanical strength. Research conducted at leading institutions such as MIT has highlighted its potential in developing advanced composites for aerospace applications. The compound's ability to form stable covalent bonds with polymer chains makes it an ideal additive for high-performance materials.

From an environmental perspective, the ecological impact of 3-Bromo-2,5-dichloro-6-(difluoromethyl)pyridine has been rigorously evaluated. Studies published in ) indicate that its biodegradation pathways are efficient under aerobic conditions, minimizing long-term environmental risks. Regulatory bodies have also established strict guidelines for its handling and disposal to ensure compliance with global safety standards.

In conclusion, 3-Bromo-2,5-dichloro-6-(difluoromethyl)pyridine, with its CAS number 1805997-06-1, stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across agriculture, pharmaceuticals, and materials science underscore its importance in contemporary research and industry. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping future innovations.